Cas no 22816-60-0 (MreB Perturbing Compound A22)

• Product Name: MreB Perturbing Compound A22
• CAS No: 22816-60-0
• MF: C₈H₉Cl₃N₂S
• MW: 271.594457387924
• CID: 289474
• PubChem ID: 2830968
• Update Time: 2025-05-26

MreB Perturbing Compound A22 Chemical and Physical Properties

Names and Identifiers

• Carbamimidothioic acid,(3,4-dichlorophenyl)methyl ester, hydrochloride (1:1)
• (3,4-dichlorophenyl)methyl carbamimidothioate,hydrochloride
• 2-(3,4-Dichloro-benzyl)-isothiourea hydrochloride
• MreB Perturbing Compound A22
• [(3,4-dichlorophenyl)methyl]thiocarboxamidine hydrochloric acid salt
• 3,4-dichlorobenzylisothiourea hydrochloride
• A22 hydrochloride
• MreB Perturbing Compound A22 S-(3,4-Dichlorobenzyl)isothiourea hydrochloride
• S-(3,4-dichlorobenzyl)isothiourea hydrochloric acid salt
• S-(3,4-dichlorobenzyl)isothiourea hydrochloride
• S-(3,4-Dichlorobenzyl)isothiourea,HCl
• 2-(3,4-DICHLORO-BENZYL)-ISOTHIOUREA; HYDROCHLORIDE
• EN300-1692885
• CS-10293
• CHEMBL1224484
• 10P-080
• 2-[(3,4-dichlorophenyl)methyl]isothiourea hydrochloride
• FT-0755129
• MreB Perturbing Compound A22 (hydrochloride)
• {[(3,4-dichlorophenyl)methyl]sulfanyl}methanimidamide hydrochloride
• NSC23474
• A 22 hydrochloride
• Q279935
• NSC 68664
• (3,4-dichlorophenyl)methyl carbamimidothioate;hydrochloride
• MreB inhibitor A22
• 3,4-dichlorobenzyl carbamimidothioate hydrochloride
• GLXC-25128
• 2-(3,4-Dichloro-benzyl)-isothiourea HCl
• amino[(3,4-dichlorobenzyl)sulfanyl]methaniminium chloride
• A22 hydrochloride, >=95% (HPLC)
• Carbamimidothioic acid, (3,4-dichlorophenyl)methyl ester, hydrochloride (1:1)
• XAA81660
• J-014869
• CS-0068487
• NSC-68664
• 22816-60-0 (HCl)
• NSC 28121
• NSC-23474
• NSC68664
• S-(3,4-Dichlorobenzyl)Isothiourea HCl
• 22816-60-0
• A22 (hydrochloride)
• DTXSID20385285
• Z48820353
• AKOS015845844
• NSC28121
• (Amino((3,4-dichlorobenzyl)thio)methylidene)ammonium chloride
• NSC 23474
• NSC-28121
• HY-118773
• MREB PERTURBING COMPOUND A22 HYDROCHLORIDE
• G12087

• MDL： MFCD00035050
• Inchi： 1S/C8H8Cl2N2S.ClH/c9-6-2-1-5(3-7(6)10)4-13-8(11)12;/h1-3H,4H2,(H3,11,12);1H
• InChI Key： VBJNMXMOMSWRDV-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CSC(=N)N)Cl.Cl

Computed Properties

• Exact Mass: 269.95500
• Monoisotopic Mass: 269.955203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.2Ų

Experimental Properties

• Color/Form: Solid powder
• Solubility: H2O: soluble2mg/mL (clear solution, warmed)
• PSA: 75.17000
• LogP: 4.72210

MreB Perturbing Compound A22 Security Information

• Signal Word：Warning
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on MreB Perturbing Compound A22

MreB Perturbing Compound A22: An Insight into its Mechanism and Applications

MreB Perturbing Compound A22, identified by its CAS number 22816-60-0, is a compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound is specifically designed to interact with the MreB protein, a crucial bacterial cytoskeletal protein that plays a vital role in cell shape determination and maintenance. The interaction between MreB Perturbing Compound A22 and MreB has opened up new avenues for understanding bacterial physiology and developing novel therapeutic strategies.

The mechanism of action of MreB Perturbing Compound A22 is centered around its ability to disrupt the normal functioning of the MreB protein. MreB, which is a homolog of eukaryotic microtubule-associated proteins, is essential for maintaining the rod-like shape of many bacteria. It achieves this by polymerizing into filaments that guide the synthesis of the cell wall. By perturbing the structure and function of MreB, MreB Perturbing Compound A22 can lead to alterations in bacterial cell morphology, ultimately affecting bacterial growth and survival.

Recent studies have highlighted the potential of MreB Perturbing Compound A22 as an antimicrobial agent. Researchers have observed that the compound can induce filamentation and lysis in various bacterial species, including Escherichia coli and Staphylococcus aureus. This effect is particularly intriguing because it suggests that targeting MreB could be a viable strategy for developing new antibiotics. Moreover, the specificity of MreB Perturbing Compound A22 towards bacterial cells, rather than human cells, makes it an attractive candidate for therapeutic applications.

The development of MreB Perturbing Compound A22 has been influenced by advancements in structural biology and computational chemistry. High-resolution structures of the MreB protein have provided valuable insights into its conformational changes and interaction sites. These structural details have been instrumental in designing compounds that can effectively bind to and modulate the activity of MreB. Computational methods, such as molecular docking and virtual screening, have further accelerated the discovery process by predicting potential binding interactions between MreB Perturbing Compound A22 and its target protein.

In addition to its antimicrobial properties, MreB Perturbing Compound A22 has shown promise in other areas of research. For instance, it has been used as a tool to study the role of MreB in bacterial pathogenesis. By inhibiting MreB function, researchers can gain a deeper understanding of how this protein contributes to the virulence of pathogenic bacteria. This knowledge could lead to the development of novel strategies for combating bacterial infections.

The synthesis and characterization of MreB Perturbing Compound A22 have also contributed to the advancement of synthetic chemistry techniques. The compound’s complex structure required innovative synthetic strategies to achieve high yields and purity. These synthetic approaches have not only resulted in the production of sufficient quantities of MreB Perturbing Compound A22 for research purposes but also provided valuable insights into new synthetic methodologies.

Future research directions involving MreB Perturbing Compound A22 are likely to focus on optimizing its pharmacological properties. Efforts are underway to enhance its selectivity towards bacterial cells while minimizing potential side effects. Additionally, studies are being conducted to explore its potential use in combination with other antibiotics to overcome drug resistance issues.

The impact of MreB Perturbing Compound A22 on the field of chemical biology and pharmaceutical research is profound. Its ability to modulate bacterial cell shape and function has opened up new possibilities for developing novel therapeutic agents. As our understanding of bacterial physiology continues to grow, compounds like MreB Perturbing Compound A22 will play a crucial role in shaping future antibiotic development strategies.